Cas no 2171779-13-6 (3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171779-13-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6282143
• PubChem ID: 165832394
• Update Time: 2025-07-19

3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(1-ethylcyclobutyl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171779-13-6
• EN300-1491952

• Inchi： 1S/C26H30N2O5/c1-2-26(12-7-13-26)16-27-24(31)22(14-23(29)30)28-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NGHXYVWAVATVEU-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC)CCC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171779-13-6)

3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171779-13-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 1-ethylcyclobutyl moiety and a 9H-fluoren-9-yl methoxycarbonyl group, both of which contribute to its unique chemical properties and potential biological activities.

The structural complexity of this compound makes it a subject of interest for researchers exploring novel pharmacophores. The presence of the methylcarbamoyl and amino functional groups in its molecular structure suggests potential applications in the design of bioactive molecules. Specifically, the combination of these groups can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of new therapeutic agents that leverage advanced chemical scaffolds to enhance efficacy and minimize side effects. The compound 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a promising example of such an approach. Its molecular architecture is designed to interact selectively with biological receptors or enzymes, potentially leading to the discovery of new treatments for various diseases.

One of the most compelling aspects of this compound is its potential role in drug discovery. The 1-ethylcyclobutyl group is known for its ability to enhance metabolic stability, while the 9H-fluoren-9-yl methoxycarbonyl moiety can improve binding affinity to target proteins. These features make it an attractive candidate for further exploration in medicinal chemistry.

The pharmaceutical industry has been increasingly focused on developing small molecules that can modulate biological pathways in a precise manner. The compound in question exemplifies this trend by combining multiple pharmacological features into a single molecular entity. This approach not only simplifies drug design but also opens up new possibilities for therapeutic intervention.

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying enzyme mechanisms or as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for chemists and biologists alike.

The synthesis of such complex molecules often presents significant challenges, but advances in synthetic chemistry have made it increasingly feasible to produce these compounds on a scalable basis. The development of efficient synthetic routes for 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid would be instrumental in accelerating its adoption in drug discovery programs.

The use of computational methods, such as molecular modeling and virtual screening, has also played a crucial role in evaluating the potential of this compound. These techniques allow researchers to predict how the molecule might behave in different biological contexts, providing valuable insights before costly experimental trials are conducted.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its properties and exploring new applications. As our understanding of biological systems continues to grow, compounds like this one will likely play an increasingly important role in the development of next-generation therapeutics.

In conclusion, 3-{(1-ethylcyclobutyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171779-13-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a compelling candidate for further research and development. As scientists continue to uncover new ways to harness its potential, this compound is poised to make meaningful contributions to the field of medicine.